Cas no 10276-09-2 (2,2-Dimethyl-3-butenoic Acid)

2,2-Dimethyl-3-butenoic acid is a branched unsaturated carboxylic acid characterized by its reactive vinyl group and sterically hindered carboxyl functionality. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of specialty polymers, pharmaceuticals, and agrochemicals. Its unique structure, featuring a quaternary carbon adjacent to the double bond, enhances its utility in reactions requiring controlled steric effects, such as Michael additions or polymerization processes. The acid’s stability under standard conditions and compatibility with various reagents make it a versatile building block for fine chemical applications. Its purity and consistent performance are critical for reproducible synthetic outcomes.
2,2-Dimethyl-3-butenoic Acid structure
2,2-Dimethyl-3-butenoic Acid structure
Product Name:2,2-Dimethyl-3-butenoic Acid
CAS No:10276-09-2
MF:C6H10O2
MW:114.142402172089
MDL:MFCD00196967
CID:172154
PubChem ID:139122
Update Time:2025-06-07

2,2-Dimethyl-3-butenoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2,2-Dimethyl-but-3-enoic acid
    • 2,2-Dimethyl-3-butenoic Acid
    • 3-Butenoic acid,2,2-dimethyl-
    • 2,2-dimethylbut-3-enoic acid
    • 3-Butenoic acid, 2,2-dimethyl-
    • SCFWAOWWAANBPY-UHFFFAOYSA-N
    • LMFA01020099
    • CH2=CHC(CH3)2COOH
    • 0670AA
    • ST2403570
    • MDL： MFCD00196967
    • Inchi： 1S/C6H10O2/c1-4-6(2,3)5(7)8/h4H,1H2,2-3H3,(H,7,8)
    • InChI Key： SCFWAOWWAANBPY-UHFFFAOYSA-N
    • SMILES： OC(C(C=C)(C)C)=O

Computed Properties

  • Exact Mass: 114.06800
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Density: 0.972±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: -6 ºC
  • Boiling Point: 185 ºC
  • Flash Point: 84.3±13.9 ºC,
  • Refractive Index: 1.4305 (589.3 nm 18 ºC)
  • Solubility: Slightly soluble (19 g/l) (25 º C),
  • PSA: 37.30000
  • LogP: 1.28320

2,2-Dimethyl-3-butenoic Acid Security Information

  • HazardClass：8

2,2-Dimethyl-3-butenoic Acid Customs Data

  • HS CODE：2916190090
  • Customs Data：

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

2,2-Dimethyl-3-butenoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-OS240-50mg
2,2-Dimethyl-3-butenoic Acid
 10276-09-2 95%
50mg
 ￥113.0 2022-06-09
TRC
D469055-25mg
2,2-Dimethyl-3-butenoic Acid
 10276-09-2
25mg
 $224.00 2023-05-18
TRC
D469055-100mg
2,2-Dimethyl-3-butenoic Acid
 10276-09-2
100mg
 $666.00 2023-05-18
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
05R0378-1g
2,2-Dimethyl-but-3-enoic acid
 10276-09-2 96%
1g
 1060.05CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
05R0378-5g
2,2-Dimethyl-but-3-enoic acid
 10276-09-2 96%
5g
 3714.43CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
05R0378-25g
2,2-Dimethyl-but-3-enoic acid
 10276-09-2 96%
25g
 12983.53CNY 2021-05-07
Apollo Scientific
OR937784-1g
2,2-Dimethylbut-3-enoic acid
 10276-09-2 0.98
1g
 £45.00 2025-02-20
Apollo Scientific
OR937784-5g
2,2-Dimethylbut-3-enoic acid
 10276-09-2 0.98
5g
 £152.00 2025-02-20
Chemenu
CM247392-5g
2,2-Dimethylbut-3-enoic acid
 10276-09-2 95%
5g
 $206 2023-11-26
Chemenu
CM247392-10g
2,2-Dimethylbut-3-enoic acid
 10276-09-2 95%
10g
 $411 2023-11-26

2,2-Dimethyl-3-butenoic Acid Production Method

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